Cas no 2229584-30-7 (1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is a cyclopropylamine derivative featuring a chloro-methoxy-substituted aromatic ring. This compound is of interest in synthetic and medicinal chemistry due to its rigid cyclopropane backbone, which can influence conformational stability and binding interactions. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) substituents on the phenyl ring enhances its versatility in further functionalization. Its structural motif makes it a potential intermediate for pharmaceuticals, agrochemicals, or ligand design. The dimethylcyclopropyl group may contribute to steric hindrance, potentially improving selectivity in target applications. Careful handling is advised due to the reactive amine and aryl chloride functionalities.

1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine structure

2229584-30-7 structure

Product Name:1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

CAS No:2229584-30-7

MF:C₁₂H₁₆ClNO

MW:225.714542388916

CID:6448737

PubChem ID:165691440

Update Time:2025-05-21

1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2229584-30-7
- 1-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
- EN300-1976904
- 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
- Inchi： 1S/C12H16ClNO/c1-11(2)7-12(11,14)10-8(13)5-4-6-9(10)15-3/h4-6H,7,14H2,1-3H3
- InChI Key： GBNYYCRMHFZFTH-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1C1(CC1(C)C)N)OC

Computed Properties

Exact Mass: 225.0920418g/mol
Monoisotopic Mass: 225.0920418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 35.2Å²

1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1976904-0.05g	1-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine	2229584-30-7	0.05g	$1152.0	2023-06-01
Enamine	EN300-1976904-0.1g	1-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine	2229584-30-7	0.1g	$1207.0	2023-06-01
Enamine	EN300-1976904-0.25g	1-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine	2229584-30-7	0.25g	$1262.0	2023-06-01
Enamine	EN300-1976904-0.5g	1-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine	2229584-30-7	0.5g	$1316.0	2023-06-01
Enamine	EN300-1976904-1.0g	1-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine	2229584-30-7	1g	$1371.0	2023-06-01
Enamine	EN300-1976904-2.5g	1-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine	2229584-30-7	2.5g	$2688.0	2023-06-01
Enamine	EN300-1976904-5.0g	1-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine	2229584-30-7	5g	$3977.0	2023-06-01
Enamine	EN300-1976904-10.0g	1-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine	2229584-30-7	10g	$5897.0	2023-06-01

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Additional information on 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229584-30-7)

The compound 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229584-30-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive cyclopropane ring, coupled with a chloro-methoxy phenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications due to its molecular stability and reactivity, which align with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for specialty chemicals like 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has surged, driven by advancements in drug discovery and crop protection. This compound's ability to act as a building block for more complex molecules has made it a focal point in high-throughput screening and medicinal chemistry. Its CAS No. 2229584-30-7 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key features of 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is its potential role in addressing antimicrobial resistance (AMR), a global health concern. Researchers are investigating its derivatives for their efficacy against resistant strains, aligning with the World Health Organization's (WHO) priorities. Additionally, its application in precision agriculture highlights its versatility, as it can be tailored to enhance crop yields while minimizing environmental impact.

The synthesis of 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine often involves catalyzed cyclopropanation and selective functionalization, techniques that are central to modern organic chemistry. These methods are not only efficient but also reduce waste, catering to the principles of circular economy. As industries shift toward eco-friendly processes, this compound's synthetic pathways are being optimized to meet regulatory standards and consumer expectations.

From a commercial perspective, 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is gaining traction in markets focused on innovative materials and biotechnology. Its CAS No. 2229584-30-7 is often associated with patents and proprietary technologies, underscoring its economic value. Companies are investing in scalable production methods to meet the rising demand, particularly in regions with robust life sciences sectors.

In conclusion, 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229584-30-7) represents a convergence of scientific innovation and industrial applicability. Its multifaceted roles in pharmaceuticals, agriculture, and sustainable chemistry make it a compound of enduring interest. As research continues to uncover new possibilities, its prominence in both academic and commercial spheres is expected to grow.